3-(Methylamino)-4-(methylthio)phenol

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 3-(methylamino)-4-methylsulfanylphenol
• InChI: InChI=1S/C8H11NOS/c1-9-7-5-6(10)3-4-8(7)11-2/h3-5,9-10H,1-2H3
• InChI Key: YZWAHJFFMQXYAK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)O)SC

Description

3-(Methylamino)-4-(methylthio)phenol is a phenolic compound featuring a methylamino (-NHCH₃) group at the 3-position and a methylthio (-SCH₃) group at the 4-position of the benzene ring. The compound’s dual functional groups suggest reactivity influenced by both electron-donating (methylamino) and moderately electron-withdrawing (methylthio) substituents, which may impact its solubility, stability, and interaction with biological or chemical systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(METHYLAMINO)-4-(METHYLSULFANYL)PHENOL can be achieved through several methods. One common approach involves the formylation of phenol derivatives using formamidine acetate and acetic anhydride . This method does not require high temperatures or the addition of strong acids or bases, making it a versatile and efficient synthetic route.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

3-(METHYLAMINO)-4-(METHYLSULFANYL)PHENOL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives, which are valuable intermediates in organic synthesis.

Reduction: Reduction reactions can convert the compound into different reduced forms, potentially altering its chemical properties and reactivity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like iodine(V) species for oxidative dearomatization , and reducing agents such as sodium borohydride for reduction reactions. Substitution reactions often involve nucleophiles or electrophiles under mild to moderate conditions.

Major Products Formed

The major products formed from these reactions include quinone derivatives from oxidation, various reduced forms from reduction, and substituted phenolic compounds from substitution reactions.

Scientific Research Applications

3-(METHYLAMINO)-4-(METHYLSULFANYL)PHENOL has several scientific research applications:

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a valuable tool in biochemical research.

Medicine: Its potential therapeutic properties are being explored, particularly in the development of new drugs and treatments.

Industry: The compound is used in the production of various industrial chemicals and materials, contributing to advancements in manufacturing processes.

Mechanism of Action

The mechanism of action of 3-(METHYLAMINO)-4-(METHYLSULFANYL)PHENOL involves its interaction with specific molecular targets and pathways. For example, it may activate or inhibit certain enzymes, receptors, or signaling pathways, leading to its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

4-(Methylthio)phenol

• Structure: A phenol with a methylthio group at the para position.
• Reactivity: Undergoes selective oxidation with molecular oxygen to form 4-(methylsulfinyl)phenol, achieving ~25% conversion in 5 hours under bromine catalysis. The reaction involves intermediate benzoquinone formation, with conversion rates dependent on intermediate stability .
• Biological Role: Found in Caladenia crebra flowers, where (methylthio)phenols act as insect pheromone mimics for pollination .

3-Methyl-4-(methylthio)phenol

• Structure : A cresol derivative with a methyl group at the 3-position and methylthio at the 4-position.
• Applications: Used industrially as a precursor for sulfone derivatives and carbamate pesticides (e.g., 3-Methyl-4-(methylthio)phenol methylcarbamate) .
• Key Difference: The absence of an amino group reduces nucleophilic reactivity compared to 3-(Methylamino)-4-(methylthio)phenol.

4-Hydroxy-3-(methylthio)benzaldehyde

• Structure : Features a formyl (-CHO) group at the 4-position and methylthio at the 3-position.
• Biological Context : Produced by Caladenia crebra to deceive male wasp pollinators. The aldehyde group enhances volatility, critical for ecological interactions .

Amino Group Influence

• 3-(Methylamino)-4-(methylthio)phenol: The methylamino group increases electron density at the ortho and para positions, making these sites reactive toward electrophilic substitution or Michael additions. For example, protonation of the amino group (at pH = 2.0) enhances ortho-position reactivity in related compounds like 4-(methylamino)phenol derivatives .
• Comparison with Non-Amino Analogs: 4-(Methylthio)phenol lacks this amino-directed reactivity, leading to lower conversion rates in oxidation reactions .

Sulfonation and Oxidation

• 3-(Methylamino)-4-(methylsulfonyl)phenol: Oxidation of the methylthio group to sulfonyl (-SO₂CH₃) reduces electron-donating effects, altering solubility and biological activity. Such derivatives are synthesized via nucleophilic attacks on bis-Michael acceptors like MQI .
• Contrast with 4-(Methylthio)phenol: Oxidation yields sulfinyl or sulfonyl products, but the absence of an amino group limits regioselectivity in further reactions .

Ecological Roles

• (Methylthio)phenols in Plants: Serve as volatile semiochemicals in orchids (e.g., Caladenia crebra) to mimic insect pheromones. Structural variations (e.g., hydroxyl vs. aldehyde groups) dictate species-specific interactions .
• 3-(Methylamino)-4-(methylthio)phenol: Potential bioactivity remains unexplored in the evidence, but its amino-thio motif is seen in antimalarial agents (e.g., 3-(methylthio)-N-(4-(3-oxomorpholino)phenyl)pyrazole derivatives) .

Industrial Uses

• Pesticide Derivatives: 3-Methyl-4-(methylthio)phenol is a precursor for carbamate insecticides, highlighting the importance of methylthio groups in agrochemical design .
• Sulfone Synthesis: Methylthio groups in phenolic compounds are intermediates for sulfone derivatives used in pharmaceuticals and materials science .

Data Tables

Table 1. Structural and Functional Comparison

Compound	Substituents	Key Reactivity	Biological/Industrial Role	Reference
3-(Methylamino)-4-(methylthio)phenol	-NHCH₃ (3), -SCH₃ (4)	Electrophilic substitution at ortho/para	Potential antimalarial applications
4-(Methylthio)phenol	-SCH₃ (4)	Oxidation to sulfoxide/sulfone	Plant-insect interactions
3-Methyl-4-(methylthio)phenol	-CH₃ (3), -SCH₃ (4)	Carbamate synthesis	Pesticide precursor
4-Hydroxy-3-(methylthio)benzaldehyde	-CHO (4), -SCH₃ (3)	Volatile signaling	Pollinator deception

Table 2. Oxidation Reactivity of Methylthio-Substituted Phenols

Compound	Reaction Conditions	Product	Conversion Rate	Reference
4-(Methylthio)phenol	Br₂ (5 mol%), 5 h	4-(Methylsulfinyl)phenol	25%
3-(Methylamino)-4-(methylthio)phenol*	Hypothetical: H₂O₂, acidic pH	3-(Methylamino)-4-(methylsulfonyl)phenol	N/A	Inferred

*Predicted based on analogous reactions in .